Cas no 42436-07-7 (cis-3-hexenyl phenylacetate)
cis-3-hexenyl phenylacetate structure
Product Name:cis-3-hexenyl phenylacetate
CAS No:42436-07-7
MF:C14H18O2
MW:218.291524410248
MDL:MFCD00036531
CID:55566
PubChem ID:24901818
Update Time:2025-04-18
cis-3-hexenyl phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- cis-3-hexenyl phenylacetate
- CIS 3 HEXENYL PHENYL ACETATE
- Phenylacetic acid cis-3-hexen-1-yl ester
- cis-3-Hexen-1-yl Phenylacetate
- hex-3-enyl 2-phenylacetate
- (Z)-Hex-3-enyl phenylacetate
-
- MDL： MFCD00036531
- Inchi： 1S/C14H18O2/c1-2-3-4-8-11-16-14(15)12-13-9-6-5-7-10-13/h3-7,9-10H,2,8,11-12H2,1H3/b4-3-
- InChI Key： FJKFIIYSBXHBCT-ARJAWSKDSA-N
- SMILES： CC/C=C\CCOC(CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 218.13100
- Monoisotopic Mass: 218.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 218
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not determined
- Density: 0.992
- Boiling Point: 292-297 ºC
- Flash Point: 110 °C
- Refractive Index: 1.502
- PSA: 26.30000
- LogP: 3.12860
- FEMA: 3633
- Solubility: Not determined
cis-3-hexenyl phenylacetate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
cis-3-hexenyl phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W363308-SAMPLE-K |
cis-3-hexenyl phenylacetate |
42436-07-7 | ≥98%, stabilized, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W363308-100G-K |
cis-3-hexenyl phenylacetate |
42436-07-7 | ≥98%, stabilized, FG | 100G |
1396.99 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W363308-1KG-K |
cis-3-hexenyl phenylacetate |
42436-07-7 | ≥98%, stabilized, FG | 1KG |
8324.61 | 2021-05-17 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011965-1kg |
cis-3-hexenyl phenylacetate |
42436-07-7 | 99% | 1kg |
￥3177 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011965-5kg |
cis-3-hexenyl phenylacetate |
42436-07-7 | 99% | 5kg |
￥10661 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011965-100ml |
cis-3-hexenyl phenylacetate |
42436-07-7 | 99% | 100ml |
￥908 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011965-25ml |
cis-3-hexenyl phenylacetate |
42436-07-7 | 99% | 25ml |
￥287 | 2024-05-23 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H117865-500ml |
cis-3-Hexenyl phenylacetate |
42436-07-7 | ≥99% | 500ml |
￥3,359.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H117865-100ml |
cis-3-Hexenyl phenylacetate |
42436-07-7 | ≥99% | 100ml |
￥899.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H117865-25ml |
cis-3-hexenyl phenylacetate |
42436-07-7 | ≥99% | 25ml |
¥293.90 | 2023-09-02 |
cis-3-hexenyl phenylacetate Related Literature
-
Kirridharhapany T. Radhakrishnapany,Chee Yan Wong,Fang Khai Tan,Jia Wen Chong,Raymond R. Tan,Kathleen B. Aviso,Jose Isagani B. Janairo,Nishanth G. Chemmangattuvalappil Mol. Syst. Des. Eng. 2020 5 1391
-
Gang Cao,Qiyuan Shan,Xiaomeng Li,Xiaodong Cong,Yun Zhang,Hao Cai,Baochang Cai Analyst 2011 136 4653
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